Cas no 610764-17-5 (2-[3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl]oxyacetonitrile)
![2-[3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl]oxyacetonitrile structure](https://ossimg.kuujia.com/scimg/611000/610764-17-5x500.png)
610764-17-5 structure
Product Name:2-[3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl]oxyacetonitrile
CAS No:610764-17-5
MF:C19H15NO4
MW:321.326705217361
CID:5555202
PubChem ID:1878092
Update Time:2024-03-01
2-[3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl]oxyacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl]oxyacetonitrile
- 2-{3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetonitrile
-
- Inchi： 1S/C19H15NO4/c1-12-18(13-3-5-14(22-2)6-4-13)19(21)16-8-7-15(23-10-9-20)11-17(16)24-12/h3-8,11H,10H2,1-2H3
- InChI Key： TUJDAPLSLYQNRT-UHFFFAOYSA-N
- SMILES： C(#N)COC1=CC=C2C(=C1)OC(C)=C(C1=CC=C(OC)C=C1)C2=O
Computed Properties
- Exact Mass: 321.10010796g/mol
- Monoisotopic Mass: 321.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 553
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 68.6Ų
2-[3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl]oxyacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3139-0677-2μmol |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-5μmol |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-10μmol |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-20μmol |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-1mg |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-2mg |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-3mg |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-4mg |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-5mg |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3139-0677-10mg |
2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetonitrile |
610764-17-5 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
2-[3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl]oxyacetonitrile Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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